Cas no 4096-72-4 (2,6-Di-tert-butyl-4-chlorophenol)

• Product Name: 2,6-Di-tert-butyl-4-chlorophenol
• CAS No: 4096-72-4
• MF: C₁₄H₂₁ClO
• MW: 240.768943548203
• MDL: MFCD00087733
• CID: 332846
• PubChem ID: 77728
• Update Time: 2025-05-20

2,6-Di-tert-butyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2,6-bis(1,1-dimethylethyl)-
• 2,6-Di-tert-butyl-4-chlorophenol
• 2,6-ditert-butyl-4-chlorophenol
• 1Q5NLT427A
• WLQMYDWPKCQDPQ-UHFFFAOYSA-N
• Phenol, 4-chloro-2,6-bis(1,1-dimethylethyl)-
• 4-chloro-2,6-di-t-butylphenol
• STL575127
• 2,6-Ditert-butyl-4-chlorophenol #
• 2,6-Bis(1,1-dimethylethyl)-4-chloro-phenol
• Q27252742
• 5-CHLORO,1,3-DIT
• EINECS 223-851-1
• 4-CHLORO-2,6-DI-TERT-BUTYLPHENOL
• CS-0364995
• InChI=1/C14H21ClO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H
• Phenol, 2,6-di-tert-butyl-4-chloro-
• DTXSID40193965
• D93460
• UNII-1Q5NLT427A
• SCHEMBL47579
• AKOS024329106
• 4096-72-4
• NS00030890
• FT-0703673
• AS-60820
• 5-CHLORO,1,3-DITERT.BUTYL,2-HYDROXY-BENZENE
• DTXCID80116456

• MDL： MFCD00087733
• Inchi： 1S/C14H21ClO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： WLQMYDWPKCQDPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

• Exact Mass: 240.12823
• Monoisotopic Mass: 240.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.032
• Boiling Point: 264.3°Cat760mmHg
• Flash Point: 113.6°C
• Refractive Index: 1.51
• PSA: 20.23

Additional information on 2,6-Di-tert-butyl-4-chlorophenol

2,6-Di-tert-butyl-4-chlorophenol (CAS No. 4096-72-4): A Comprehensive Overview

2,6-Di-tert-butyl-4-chlorophenol (CAS No. 4096-72-4) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as DBCP, is characterized by its unique molecular structure, which includes two tert-butyl groups and a chlorine atom attached to a phenol ring. The tert-butyl groups provide significant steric hindrance, which enhances the compound's stability and reactivity profile.

The chemical formula of 2,6-Di-tert-butyl-4-chlorophenol is C₁₃H₁₈OCl. It is a white to off-white crystalline solid at room temperature and has a melting point of approximately 85°C. The compound is insoluble in water but readily dissolves in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it an ideal candidate for various industrial and laboratory applications.

In the pharmaceutical industry, 2,6-Di-tert-butyl-4-chlorophenol is used as an intermediate in the synthesis of drugs and other medicinal compounds. Its antioxidant properties are particularly valuable in the formulation of pharmaceutical products, where it helps to prevent degradation and extend shelf life. Recent studies have also explored its potential as a stabilizer in drug delivery systems, enhancing the bioavailability and efficacy of active pharmaceutical ingredients (APIs).

The antioxidant activity of 2,6-Di-tert-butyl-4-chlorophenol has been extensively studied. Research published in the Journal of Medicinal Chemistry highlights its ability to scavenge free radicals and protect cellular components from oxidative damage. This property makes it a promising candidate for use in anti-aging formulations and as a protective agent in various biological systems.

Beyond its pharmaceutical applications, 2,6-Di-tert-butyl-4-chlorophenol finds use in the chemical industry as a stabilizer and antioxidant in polymers and plastics. Its ability to inhibit oxidation reactions helps to improve the durability and performance of these materials. Additionally, it is used as an additive in lubricants and fuels to enhance their stability and reduce wear and tear on mechanical components.

In the context of environmental science, recent studies have investigated the biodegradability and environmental impact of 2,6-Di-tert-butyl-4-chlorophenol. Research published in Environmental Science & Technology indicates that while the compound is relatively stable under normal conditions, it can be biodegraded by certain microorganisms under specific environmental conditions. This finding suggests that proper disposal methods should be implemented to minimize any potential environmental impact.

The safety profile of 2,6-Di-tert-butyl-4-chlorophenol has been extensively evaluated through various toxicological studies. These studies have shown that while the compound is generally considered safe for industrial use when proper handling protocols are followed, it can cause skin irritation and eye damage if not handled carefully. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound.

In conclusion, 2,6-Di-tert-butyl-4-chlorophenol (CAS No. 4096-72-4) is a multifunctional compound with a wide range of applications in the chemical and pharmaceutical industries. Its unique molecular structure confers valuable properties such as antioxidant activity and stability, making it an essential component in various formulations and processes. Ongoing research continues to explore new applications and optimize its use in different fields.